Cas no 2229286-62-6 (2-(5-propylthiophen-2-yl)ethanimidamide)

• Product Name: 2-(5-propylthiophen-2-yl)ethanimidamide
• CAS No: 2229286-62-6
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5879966
• PubChem ID: 165701716
• Update Time: 2025-05-19

2-(5-propylthiophen-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-propylthiophen-2-yl)ethanimidamide
• 2229286-62-6
• EN300-1752746

• Inchi： 1S/C9H14N2S/c1-2-3-7-4-5-8(12-7)6-9(10)11/h4-5H,2-3,6H2,1H3,(H3,10,11)
• InChI Key： PHZKNUKKCJWNKJ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC)CC(=N)N

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-(5-propylthiophen-2-yl)ethanimidamide

Introduction to 2-(5-propylthiophen-2-yl)ethanimidamide (CAS No: 2229286-62-6)

2-(5-propylthiophen-2-yl)ethanimidamide is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2229286-62-6, features a unique combination of a thiophene ring, an ethanimidamide moiety, and a propyl substituent, which collectively contribute to its distinctive chemical and biological properties. The presence of these functional groups not only imparts a rich structural diversity but also opens up numerous possibilities for its application in drug discovery and development.

The thiophene core is a well-known heterocyclic aromatic compound that is widely prevalent in natural products and pharmaceuticals. Its stability, planarity, and ability to engage in π-stacking interactions make it an attractive scaffold for designing biologically active molecules. In particular, the 5-propylthiophen-2-yl moiety introduces a lipophilic group that can enhance the compound's membrane permeability, which is often a critical factor for drug bioavailability. This feature has made such thiophene derivatives promising candidates for various therapeutic applications.

The ethanimidamide component of the molecule adds another layer of complexity, providing a site for potential hydrogen bonding interactions with biological targets. Ethanimidamides have been explored in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The incorporation of this group into the 5-propylthiophen-2-yl)ethanimidamide structure suggests that it may exhibit inhibitory or activating effects on specific biological pathways, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with remarkable accuracy. Studies have shown that the propylthiophene moiety can interact favorably with hydrophobic pockets of proteins, while the ethanimidamide group can form hydrogen bonds with polar residues. These insights have guided the optimization of analogs to enhance potency and selectivity.

One of the most compelling aspects of 2-(5-propylthiophen-2-yl)ethanimidamide is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit activity against various diseases by modulating key biological pathways. For instance, studies have hinted at its potential role in inhibiting inflammatory pathways, which are implicated in conditions such as arthritis and autoimmune diseases. Additionally, preliminary data suggest that it might interact with enzymes involved in metabolic disorders, offering a novel therapeutic approach.

The synthesis of 2-(5-propylthiophen-2-yl)ethanimidamide presents an interesting challenge due to the need for precise functionalization of the thiophene ring and the introduction of the ethanimidamide moiety. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct this complex structure efficiently. These methods not only ensure high yields but also allow for modifications that can fine-tune the biological activity of the compound.

In vitro studies have begun to unravel the mechanistic aspects of 2-(5-propylthiophen-2-yl)ethanimidamide's action. Researchers have observed notable interactions with certain protein targets, which could explain its observed effects on cellular processes. For example, binding assays have revealed that this compound can dock into specific pockets on enzymes like cyclooxygenase (COX), which is involved in pain and inflammation pathways. Such findings are crucial for understanding how the molecule exerts its therapeutic effects.

The pharmacokinetic properties of 2-(5-propylthiophen-2-yl)ethanimidamide are also under investigation to assess its suitability for clinical applications. Parameters such as solubility, stability, and metabolic degradation pathways are being carefully analyzed to optimize drug delivery systems. Techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing these properties.

Future directions in research on 2-(5-propylthiophen-2-yl)ethanimidamide include exploring its potential in preclinical models to validate its therapeutic efficacy. Animal studies could provide insights into its safety profile and confirm its activity against target diseases. Additionally, structural modifications based on computational predictions could lead to derivatives with enhanced potency and reduced side effects.

The integration of machine learning algorithms has accelerated the discovery process by predicting promising analogs based on existing data. These algorithms can identify patterns in biological activity correlations with structural features, guiding chemists toward designing molecules like 2-(5-propylthiophen-2-yl)ethanimidamide more efficiently. This interdisciplinary approach has significantly reduced the time required to bring novel therapeutics from bench to bedside.

In conclusion, 2-(5-propylthiophen-2-yl)ethanimidamide (CAS No: 2229286-62-6) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer potential benefits in addressing various diseases through modulating critical biological pathways. Ongoing studies continue to uncover its mechanisms of action and optimize its pharmacological properties, paving the way for future therapeutic breakthroughs.